Cas no 24514-86-1 (16,18-Tritriacontanedione)

16,18-Tritriacontanedione Properties

Names and Identifiers

• 16,18-Tritriacontanedione
• n-Tritriacontan-16,18-dione
• tritriacontane-16,18-dione
• N-Tritriacontane-16,18-dione
• tritriacontane-16, 18-dione
• LMFA12000007
• CCRIS 4507
• SCHEMBL1250561
• C08394
• CHEBI:9752
• Q27108488
• UNII-4QUF6P7Y9C
• tritriacontan-16,18-dione
• 4QUF6P7Y9C
• DTXSID1040247
• 24514-86-1
• AKOS025287985
• n-TRITRIACONTANE-16-18-DIONE
• TRITRIACONTANE-16,18-DIONE, N-
• BYKYTXUAKJDVPV-UHFFFAOYSA-N
• +Expand

• InChIKey： BYKYTXUAKJDVPV-UHFFFAOYSA-N
• Inchi： InChI=1S/C33H64O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-32(34)31-33(35)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-31H2,1-2H3
• SMILES： CCCCCCCCCCCCCCCC(=O)CC(=O)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 492.49100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 30
• Monoisotopic Mass: 492.490631
• Heavy Atom Count: 35
• Complexity: 402
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14.5
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 11.47730
• PSA: 34.14000
• Refractive Index: 1.458
• Boiling Point: 571.4±23.0 °C at 760 mmHg
• Melting Point: 67.5-68 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 208.6±19.6 °C
• Color/Form: Powder
• Density: 0.9±0.1 g/cm3

16,18-Tritriacontanedione Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ℃, better at -4 ℃

16,18-Tritriacontanedione Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%